BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Chlorothiazole: An In-depth Technical Guide
for Scientific Professionals

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: 4-Chlorothiazole

CAS No.: 4175-72-8

Cat. No.: B1590448
. J
Foreword

In the landscape of modern medicinal chemistry and materials science, the thiazole scaffold
holds a privileged position. Its unique electronic and structural characteristics have made it a
cornerstone in the design of novel therapeutic agents and functional materials. Among its
halogenated derivatives, 4-chlorothiazole stands out as a particularly versatile and reactive
building block. This technical guide is intended for researchers, scientists, and drug
development professionals, providing a comprehensive overview of the core chemical
properties, structure, synthesis, and reactivity of 4-chlorothiazole. Our objective is to furnish
the scientific community with a robust resource that is both theoretically sound and practically
applicable in a laboratory setting.

Molecular Structure and Physicochemical
Properties

A thorough understanding of the molecular architecture and inherent physical traits of 4-
chlorothiazole is fundamental to its application in chemical synthesis.

Elucidation of Molecular Structure

4-Chlorothiazole is a five-membered heterocyclic aromatic compound.[1] Its structure is
characterized by a thiazole ring with a chlorine atom substituted at the fourth position.[1][2] The
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thiazole ring itself contains one sulfur and one nitrogen atom at positions 1 and 3, respectively.

[1]
Key Structural Attributes:

» Aromaticity: The thiazole ring exhibits aromatic character due to the delocalization of six Tt-
electrons across the five-membered ring, which confers considerable stability to the
molecule.[1]

» Planarity: The planar nature of the molecule allows for effective 1t-stacking interactions, a
crucial factor in the design of materials and in biological recognition processes.

» Electrophilicity: The presence of the electron-withdrawing chlorine atom at the C4 position
significantly enhances the electrophilic properties of the thiazole ring, making it a valuable
synthon in organic synthesis.[1]

Physicochemical Data

The key physicochemical properties of 4-chlorothiazole are summarized in the table below.
This data is essential for its proper handling, storage, and use in experimental protocols.

Property Value

Molecular Formula CsH2CINS[2][3]

Molecular Weight 119.57 g/mol [2][3][4]

Appearance Colorless to pale yellow liquid[1][2]
Boiling Point 168.2 £ 13.0 °C at 760 mmHg[3]
Density 1.4 +0.1 g/cm3[3]

Flash Point 55.5 + 19.8 °C[3]

Refractive Index 1.571[3]

Solubility Soluble in water and organic solvents.[2]

Synthesis of 4-Chlorothiazole

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://cymitquimica.com/cas/4175-72-8/
https://cymitquimica.com/cas/4175-72-8/
https://cymitquimica.com/cas/4175-72-8/
https://www.benchchem.com/product/b1590448?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/4-chlorothiazole-dic12403.html
https://www.finetechnology-ind.com/product/detail/4175-72-8
https://wap.guidechem.com/encyclopedia/4-chlorothiazole-dic12403.html
https://www.finetechnology-ind.com/product/detail/4175-72-8
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorothiazole
https://cymitquimica.com/cas/4175-72-8/
https://wap.guidechem.com/encyclopedia/4-chlorothiazole-dic12403.html
https://www.finetechnology-ind.com/product/detail/4175-72-8
https://www.finetechnology-ind.com/product/detail/4175-72-8
https://www.finetechnology-ind.com/product/detail/4175-72-8
https://www.finetechnology-ind.com/product/detail/4175-72-8
https://wap.guidechem.com/encyclopedia/4-chlorothiazole-dic12403.html
https://www.benchchem.com/product/b1590448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While several synthetic routes to 4-chlorothiazole exist, a prevalent and reliable methodology
involves a multi-step process. A common approach is the cyclization reaction to form the
thiazole ring, followed by chlorination.

Synthetic Protocol

The following protocol outlines a representative synthesis of 4-chlorothiazole.
Step 1: Cyclization to form the Thiazole Precursor

This step often involves the reaction of a suitable starting material that can undergo cyclization
to form the thiazole ring. For instance, the reaction of 5-chloro-2,4-disulfamylaniline with formic
acid can be used to synthesize chlorothiazide, a related but more complex thiazide diuretic.[5]

Step 2: Chlorination

The introduction of the chlorine atom at the 4-position is a critical step. The specific chlorinating
agent and reaction conditions will depend on the nature of the thiazole precursor.

Workflow for Synthesis

Caption: A generalized workflow for the synthesis of 4-chlorothiazole.

Spectroscopic Characterization

The structural elucidation of 4-chlorothiazole and its derivatives relies heavily on a
combination of spectroscopic techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR are invaluable for
confirming the carbon-hydrogen framework of the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of specific
functional groups and to gain insight into the bonding within the molecule.[6]

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of the compound, confirming its elemental composition.
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Spectroscopic Data

Predicted Values

Chemical shifts will be characteristic of protons

1H NMR o ,
on an aromatic thiazole ring.
Chemical shifts will indicate the different carbon
13C NMR _ o
environments within the molecule.
Characteristic peaks will correspond to C-H,
IR C=N, and C-S stretching and bending

vibrations.

Mass Spectrum (m/z)

[M]+ at 118.95910, [M+H]+ at 119.96693[7]

Chemical Reactivity and Synthetic Applications

The reactivity of 4-chlorothiazole is largely dictated by the chlorine substituent, which makes

the 4-position susceptible to nucleophilic attack.

Key Reactions

» Nucleophilic Aromatic Substitution: 4-Chlorothiazole readily undergoes nucleophilic

substitution reactions, which is a key feature of its utility as a synthetic intermediate.[1] This

allows for the introduction of a wide array of functional groups at the 4-position.

e Cross-Coupling Reactions: The C-Cl bond can participate in various palladium-catalyzed

cross-coupling reactions, such as Suzuki and Stille couplings, enabling the formation of C-C

bonds.

Applications in Drug Discovery and Development

4-Chlorothiazole serves as a crucial building block in the synthesis of numerous

pharmaceutical compounds.[2] The thiazole core is a well-established privileged scaffold in

medicinal chemistry, and its derivatives have shown a broad spectrum of biological activities,

including antimicrobial and anticancer properties.[8] For example, chlorothiazide and its

derivatives are used as diuretics and antihypertensive agents.[9][10]
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Reactivity of 4-Chlorothiazole
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Caption: Reactivity and major applications of 4-chlorothiazole.

Safety, Handling, and Storage

Proper handling and storage of 4-chlorothiazole are imperative to ensure laboratory safety.

Hazard Identification

4-Chlorothiazole may cause skin, eye, and respiratory system irritation.[2] It is also a
flammable liquid and vapor.[4]

Recommended Safety Precautions

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[11][12][13]

« Handling: Handle in a well-ventilated place, preferably in a fume hood, to avoid inhalation of
vapors.[11][12] Keep away from sources of ignition.[12][14]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][14]
Keep refrigerated for long-term storage to maintain product quality.[12]
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Conclusion

4-Chlorothiazole is a cornerstone heterocyclic building block with significant utility in both
pharmaceutical and agrochemical research. Its unique structural features and predictable
reactivity make it an invaluable tool for the synthetic chemist. This guide has provided a
comprehensive overview of its chemical properties, synthesis, and applications, with the aim of
empowering researchers to utilize this versatile compound effectively and safely in their
scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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